Cas no 1099679-14-7 (2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine)

• Product Name: 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine
• CAS No: 1099679-14-7
• MF: C₁₂H₁₅ClFNO
• MW: 243.705005884171
• CID: 5736737
• PubChem ID: 43366935
• Update Time: 2025-06-10

2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• F19106
• 1099679-14-7
• 2-(3-chloro-4-fluorophenyl)-5,5-dimethylmorpholine
• Morpholine, 2-(3-chloro-4-fluorophenyl)-5,5-dimethyl-
• 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine

• Inchi： 1S/C12H15ClFNO/c1-12(2)7-16-11(6-15-12)8-3-4-10(14)9(13)5-8/h3-5,11,15H,6-7H2,1-2H3
• InChI Key： NXBHIUNJWHHMOR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CNC(C)(C)CO1)F

Computed Properties

• Exact Mass: 243.0826200g/mol
• Monoisotopic Mass: 243.0826200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine

Introduction to Compound with CAS No. 1099679-14-7 and Product Name: 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine

The compound with the CAS number 1099679-14-7 and the product name 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the morpholine backbone, contributes to its distinct chemical behavior and reactivity. Such structural features are often exploited in the design of novel therapeutic agents, particularly in the quest for compounds with enhanced binding affinity and selectivity.

Recent research in the area of morpholine derivatives has highlighted their utility as pharmacophores in drug discovery. The 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine structure exemplifies this trend, showcasing how modifications at specific positions can modulate biological activity. The chloro group at the 3-position and the fluoro group at the 4-position of the phenyl ring are particularly noteworthy, as they can influence both electronic and steric properties of the molecule. These features are often leveraged to improve solubility, metabolic stability, and target interaction.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools. The 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine compound has been subjected to various computational studies to predict its interactions with biological targets. These studies have revealed promising binding profiles with enzymes and receptors relevant to several therapeutic areas, including oncology and inflammation. The dimethyl substitution on the morpholine ring further enhances its conformational flexibility, allowing for optimal alignment with target sites.

One of the most exciting aspects of this compound is its potential in oncology research. Morpholine derivatives have been extensively studied for their anti-cancer properties, and modifications such as those present in 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine can significantly alter its pharmacological profile. Preclinical studies have indicated that this compound exhibits inhibitory activity against certain kinases involved in cancer cell proliferation. The fluorine atom, in particular, has been shown to enhance binding affinity through favorable interactions with hydrogen bond donors on the target protein.

The synthesis of 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the core morpholine scaffold. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is crucial for optimizing drug candidates. The 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine molecule serves as a valuable scaffold for further derivatization. By systematically altering substituents or functional groups, researchers can fine-tune its biological activity. This approach has led to several analogs with improved pharmacokinetic properties and reduced toxicity.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to modulate electronic properties and metabolic stability makes it an invaluable element in drug design. In 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine, the fluorine atom contributes to enhanced binding affinity by participating in hydrogen bonding interactions and by influencing the electronic distribution around the aromatic ring.

Future directions in research involving this compound include exploring its mechanism of action in greater detail. Investigating how it interacts with biological targets at an atomic level will provide insights into its therapeutic potential. Additionally, studying its metabolic pathways will help identify any potential liabilities that need to be addressed before moving into clinical trials.

The development of novel pharmaceuticals is a complex process that requires interdisciplinary collaboration between chemists, biologists, and pharmacologists. The 2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine compound exemplifies how structural innovation can lead to new therapeutic opportunities. Its unique combination of structural features makes it a promising candidate for further investigation.

In conclusion,2-(3-Chloro-4-fluorophenyl)-5,5-dimethylmorpholine (CAS No. 1099679-14-7) represents a significant advancement in pharmaceutical chemistry. Its structural features and potential applications make it a valuable compound for drug discovery efforts aimed at treating various diseases.